Cas no 2137942-73-3 (INDEX NAME NOT YET ASSIGNED)
INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties
Names and Identifiers
-
- 14-methyl-9-oxa-12-azadispiro[4.0.5^{6}.3^{5}]tetradecan-13-one
- 2137942-73-3
- EN300-790653
- INDEX NAME NOT YET ASSIGNED
-
- Inchi: 1S/C13H21NO2/c1-10-11(15)14-13(6-8-16-9-7-13)12(10)4-2-3-5-12/h10H,2-9H2,1H3,(H,14,15)
- InChI Key: GHOSOZJQJSMXRV-UHFFFAOYSA-N
- SMILES: O1CCC2(CC1)C1(CCCC1)C(C)C(N2)=O
Computed Properties
- Exact Mass: 223.157228913g/mol
- Monoisotopic Mass: 223.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- Density: 1.11±0.1 g/cm3(Predicted)
- Boiling Point: 418.4±38.0 °C(Predicted)
- pka: 15.93±0.40(Predicted)
INDEX NAME NOT YET ASSIGNED Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-790653-0.05g |
14-methyl-9-oxa-12-azadispiro[4.0.5^{6}.3^{5}]tetradecan-13-one |
2137942-73-3 | 95% | 0.05g |
$1008.0 | 2024-05-22 | |
| Enamine | EN300-790653-0.1g |
14-methyl-9-oxa-12-azadispiro[4.0.5^{6}.3^{5}]tetradecan-13-one |
2137942-73-3 | 95% | 0.1g |
$1056.0 | 2024-05-22 | |
| Enamine | EN300-790653-0.25g |
14-methyl-9-oxa-12-azadispiro[4.0.5^{6}.3^{5}]tetradecan-13-one |
2137942-73-3 | 95% | 0.25g |
$1104.0 | 2024-05-22 | |
| Enamine | EN300-790653-0.5g |
14-methyl-9-oxa-12-azadispiro[4.0.5^{6}.3^{5}]tetradecan-13-one |
2137942-73-3 | 95% | 0.5g |
$1152.0 | 2024-05-22 | |
| Enamine | EN300-790653-1.0g |
14-methyl-9-oxa-12-azadispiro[4.0.5^{6}.3^{5}]tetradecan-13-one |
2137942-73-3 | 95% | 1.0g |
$1200.0 | 2024-05-22 | |
| Enamine | EN300-790653-2.5g |
14-methyl-9-oxa-12-azadispiro[4.0.5^{6}.3^{5}]tetradecan-13-one |
2137942-73-3 | 95% | 2.5g |
$2351.0 | 2024-05-22 | |
| Enamine | EN300-790653-5.0g |
14-methyl-9-oxa-12-azadispiro[4.0.5^{6}.3^{5}]tetradecan-13-one |
2137942-73-3 | 95% | 5.0g |
$3479.0 | 2024-05-22 | |
| Enamine | EN300-790653-10.0g |
14-methyl-9-oxa-12-azadispiro[4.0.5^{6}.3^{5}]tetradecan-13-one |
2137942-73-3 | 95% | 10.0g |
$5159.0 | 2024-05-22 |
INDEX NAME NOT YET ASSIGNED Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on INDEX NAME NOT YET ASSIGNED
Comprehensive Analysis of CAS No. 2137942-73-3 and Its Potential Applications in Modern Research
The chemical compound identified by CAS No. 2137942-73-3, currently designated as INDEX NAME NOT YET ASSIGNED, has garnered significant attention in scientific and industrial research. This unique identifier underscores its emerging role in specialized applications, particularly in fields such as material science, pharmaceutical intermediates, and advanced polymer development. Researchers are increasingly exploring its properties due to its potential to address challenges in sustainable chemistry and green synthesis.
One of the most pressing questions in modern chemistry is how to balance efficiency with environmental responsibility. CAS No. 2137942-73-3 presents a compelling case study in this regard. Preliminary studies suggest that its molecular structure may offer advantages in catalytic processes, reducing energy consumption and waste generation. This aligns with the growing demand for eco-friendly chemical solutions, a topic that dominates discussions in both academic circles and industry forums.
The absence of an assigned INDEX NAME for this compound highlights its novelty in the scientific community. This characteristic makes it particularly interesting for researchers investigating cutting-edge molecular designs and next-generation functional materials. Current literature indicates potential applications in electronic materials, where its unique properties could contribute to advancements in flexible electronics or energy storage systems.
From a commercial perspective, the development trajectory of CAS No. 2137942-73-3 mirrors the increasing importance of specialty chemicals in global markets. Industry analysts note growing interest from sectors ranging from advanced manufacturing to biomedical engineering. The compound's potential versatility makes it a subject of numerous patent applications, particularly in regions with strong innovation-driven economies.
Quality control and characterization of INDEX NAME NOT YET ASSIGNED compounds present unique challenges that are driving advancements in analytical chemistry techniques. Modern laboratories are employing sophisticated methods such as high-resolution mass spectrometry and multidimensional NMR to fully elucidate its structure-property relationships. These efforts are crucial for establishing standardized protocols for its synthesis and handling.
The scientific community's approach to CAS No. 2137942-73-3 exemplifies contemporary trends in collaborative research. Academic institutions, government laboratories, and private enterprises are increasingly pooling resources to accelerate the understanding of such novel compounds. This cooperative model is particularly effective for addressing complex questions about structure-activity relationships and potential industrial scalability.
Looking forward, the development of CAS No. 2137942-73-3 may follow trajectories seen in other successful specialty chemical innovations. Key areas for future research include optimization of synthetic pathways, exploration of derivative compounds, and comprehensive toxicological profiling. Such studies will determine whether this compound transitions from laboratory curiosity to commercially viable product.
For researchers and industry professionals tracking emerging chemical entities, INDEX NAME NOT YET ASSIGNED compounds represent both opportunity and challenge. The lack of established nomenclature requires careful literature tracking, while the novelty promises potential intellectual property advantages. This dynamic makes such compounds particularly attractive in competitive research environments focused on technological breakthroughs.
The story of CAS No. 2137942-73-3 reflects broader trends in chemical innovation, where the boundaries between discovery chemistry and applied science continue to blur. As characterization efforts progress, this compound may well emerge as a significant contributor to solutions addressing some of today's most pressing scientific and technological challenges.
2137942-73-3 (INDEX NAME NOT YET ASSIGNED) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)